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Introduction

Propylene Glycol Ricinoleate (PGPR) is an ester of propylene glycol and ricinoleic acid,
presenting a unique combination of properties that make it a valuable excipient in
pharmaceutical and cosmetic formulations.[1][2] Its emulsifying and stabilizing capabilities are
particularly noteworthy.[1] This document provides detailed application notes and protocols for
the formulation of Propylene Glycol Ricinoleate nanoemulsions using phase inversion
techniques. These low-energy emulsification methods, namely Phase Inversion Composition
(PIC) and Phase Inversion Temperature (PIT), are advantageous for their simplicity and
suitability for heat-sensitive active pharmaceutical ingredients (APIs).[3]

Nanoemulsions are kinetically stable, isotropic dispersions of oil and water stabilized by a
surfactant and co-surfactant, with droplet sizes typically in the range of 20—200 nm.[3] Due to
their small droplet size, nanoemulsions can enhance the solubility, dissolution rate, and
bioavailability of poorly water-soluble drugs.[3][4]

Phase Inversion Emulsification Techniques

Phase inversion emulsification is a low-energy method to produce fine and stable
nanoemulsions. The inversion can be induced by changing the composition of the emulsion at
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a constant temperature (Phase Inversion Composition) or by changing the temperature at a
constant composition (Phase Inversion Temperature).

Phase Inversion Composition (PIC)

The PIC method involves the progressive addition of one phase to the other, leading to a
change in the spontaneous curvature of the surfactant layer and subsequent phase inversion.
Typically, the aqueous phase is added to the oil phase containing the surfactant.

Phase Inversion Temperature (PIT)

The PIT method utilizes the temperature-dependent solubility of non-ionic surfactants. As the
temperature of a water-in-oil (W/O) emulsion is decreased, the surfactant becomes more
hydrophilic, leading to an inversion to an oil-in-water (O/W) nanoemulsion with very small
droplet sizes.[5][6][7]

Quantitative Data Summary

The following tables summarize quantitative data from studies on nanoemulsion formulations.
While direct data for Propylene Glycol Ricinoleate is limited, the presented data from related
propylene glycol esters and ricinoleate derivatives provide valuable formulation insights.

Table 1: Formulation Composition of Nanoemulsions for Poorly Soluble Drugs
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] Co- Aqueous
Oil Phase Surfactant
Drug surfactant Phase (% Reference
(% wiw) (% wiw)
(% wiw) wiw)
Medium-
Chain Tween 80 Propylene
Itraconazole ] ) g.s. to 100 [3]
Triglycerides (3%) Glycol (2%)
(10%)
Sefsol 218 & Tween 80 &
Celecoxib Triacetin Transcutol-P - 40% [3]
(10%) (50%)
Cyclosporine ) ] Propylene
Oleic Acid Tween 80 g.s. to 100 [3]
A Glycol
Propylene
) Glycol
Plumbagin [3]
Caprylate

(Capryol 90)

Table 2: Physicochemical Characterization of Propylene Glycol Ester-Based Nanoemulsions
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Surfactant/ . Polydispers
. Droplet Size
Oil Phase Co- Method (nm) ity Index Reference
nm
surfactant (PDI)
Propylene
Glycol Polysorbate
_ PIC 137 0.094 [6]
Dicaprylate/D 80/ 1-butanol
icaprate
Propylene
Glycol Polysorbate
_ PIC 33 [6]
Dicaprylate/D 80
icaprate
Propylene
by Kolliphor RH
Glycol
40/ Low-Energy ~100 [8]
Monocaprylat
Transcutol

e

Experimental Protocols

The following are detailed protocols for the preparation of Propylene Glycol Ricinoleate

nanoemulsions using PIC and PIT methods. These are generalized protocols and may require

optimization for specific drug candidates and applications.

Protocol 1: Phase Inversion Composition (PIC) Method

This protocol is adapted from methodologies used for other propylene glycol diesters.[6]

Materials:

Propylene Glycol Ricinoleate (Oil Phase)

Purified Water (Aqueous Phase)

Non-ionic surfactant (e.g., Polysorbate 80, Cremophor EL)

Co-surfactant (e.g., Propylene Glycol, Transcutol HP)
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» Active Pharmaceutical Ingredient (API) - optional
e Magnetic stirrer

 Burette or syringe pump

Procedure:

e Preparation of the Organic Phase:

o Accurately weigh the Propylene Glycol Ricinoleate, surfactant, and co-surfactant into a
beaker.

o If incorporating a lipophilic API, dissolve it in this oil/surfactant mixture.

o Place the beaker on a magnetic stirrer and stir at a constant speed (e.g., 300-500 rpm) at
room temperature until a homogenous mixture is obtained.

« Titration of the Aqueous Phase:

o Slowly add purified water to the organic phase dropwise using a burette or a syringe pump
at a constant rate.

o Continue stirring throughout the addition process.

o Observe the mixture for changes in viscosity and transparency, which indicate the
progression towards the phase inversion point.

¢ Nanoemulsion Formation:

o As the water content increases, the system will transition from a W/O emulsion to a
bicontinuous microemulsion, and finally to an O/W nanoemulsion. This is often
accompanied by a noticeable decrease in viscosity.

o Continue adding water until the final desired concentration is reached.

o Allow the nanoemulsion to stir for an additional 15-30 minutes to ensure homogeneity.
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Characterization:

e Droplet Size and Polydispersity Index (PDI): Analyze the nanoemulsion using Dynamic Light
Scattering (DLS).

o Zeta Potential: Determine the surface charge of the droplets, which is an indicator of stability.
e Morphology: Visualize the droplets using Transmission Electron Microscopy (TEM).

 Stability Studies: Assess the physical stability of the nanoemulsion over time at different
storage conditions (e.g., 4°C, 25°C, 40°C) by monitoring changes in droplet size, PDI, and
visual appearance (creaming, phase separation).

Protocol 2: Phase Inversion Temperature (PIT) Method

This is a general protocol based on the principles of the PIT method.[5][6]
Materials:

o Propylene Glycol Ricinoleate (Oil Phase)

» Non-ionic surfactant with a temperature-sensitive HLB value (e.g., Polyoxyethylene ethers)
o Purified Water (Aqueous Phase)

o API (optional)

o Water bath with temperature control

e Magnetic stirrer with a hot plate

e Cooling bath (e.g., ice-water bath)

Procedure:

o Component Mixing:

o Combine the Propylene Glycol Ricinoleate, surfactant, and water in a sealed vessel.
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o If including an API, ensure it is soluble in the appropriate phase.

o Place the vessel in a water bath on a magnetic stirrer.

e Heating and Phase Inversion:
o Begin stirring the mixture at a moderate speed.

o Gradually heat the mixture. As the temperature increases, the hydrophilic nature of the
non-ionic surfactant decreases, leading to the formation of a W/O emulsion.

o Continue heating to the Phase Inversion Temperature (PIT) of the system. The PIT can be
determined beforehand by measuring the conductivity of the emulsion as a function of
temperature; a sharp drop in conductivity indicates the inversion to a W/O emulsion.

e Cooling and Nanoemulsion Formation:

o Once the PIT is reached or slightly exceeded, rapidly cool the emulsion by transferring the
vessel to a cooling bath while maintaining stirring.

o This rapid cooling forces the surfactant to become more hydrophilic again, causing the
system to invert to a fine O/W nanoemulsion.

o Equilibration:
o Continue stirring in the cooling bath until the emulsion reaches room temperature.
Characterization:

» Follow the same characterization steps as outlined in the PIC method protocol (Droplet Size,
PDI, Zeta Potential, Morphology, and Stability Studies).

Visualizations
Experimental Workflow Diagrams
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Caption: Workflow for Phase Inversion Composition (PIC) Method.
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Caption: Workflow for Phase Inversion Temperature (PIT) Method.

Logical Relationship Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Recent insights into Nanoemulsions: Their preparation, properties and applications - PMC
[pmc.ncbi.nlm.nih.gov]

2. mdpi.com [mdpi.com]

3. Exploring novel type of lipid-bases drug delivery systems that contain one lipid and one
water-soluble surfactant only - PMC [pmc.ncbi.nim.nih.gov]

4. Phase behavior and formation of o/w nano-emulsion in vegetable oil/ mixture of
polyglycerol polyricinoleate and polyglycerin fatty acid ester/water systems - PubMed
[pubmed.ncbi.nim.nih.gov]

5. researchgate.net [researchgate.net]

6. Study of O/W micro- and nano-emulsions based on propylene glycol diester as a vehicle
for geranic acid - PubMed [pubmed.ncbi.nim.nih.gov]

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/product/b12050569?utm_src=pdf-body-img
https://www.benchchem.com/product/b12050569?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC10149285/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10149285/
https://www.mdpi.com/1999-4923/17/5/587
https://pmc.ncbi.nlm.nih.gov/articles/PMC11571485/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11571485/
https://pubmed.ncbi.nlm.nih.gov/24521844/
https://pubmed.ncbi.nlm.nih.gov/24521844/
https://pubmed.ncbi.nlm.nih.gov/24521844/
https://www.researchgate.net/figure/Droplet-size-and-physical-stability-of-different-formulation-of-30-wt-water-in-oil_tbl1_292162605
https://pubmed.ncbi.nlm.nih.gov/25856560/
https://pubmed.ncbi.nlm.nih.gov/25856560/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12050569?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e 7.WO02009121069A2 - Compositions and methods for the preparation of nanoemulsions -
Google Patents [patents.google.com]

o 8. researchgate.net [researchgate.net]
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at: [https://lwww.benchchem.com/product/b12050569#phase-inversion-emulsification-
techniques-for-propylene-glycol-ricinoleate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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